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For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This technical guide provides an in-depth exploration of the fundamental physicochemical
properties of 2-Hydroxyethyl formate, specifically its boiling point and density. As a compound
of interest in various chemical and pharmaceutical applications, a precise understanding of
these characteristics is paramount for process design, reaction optimization, and formulation
development. This document moves beyond a simple recitation of values to offer a critical
evaluation of available data, elucidate the methodologies for their determination, and provide a
framework for their practical application.

Introduction to 2-Hydroxyethyl Formate

2-Hydroxyethyl formate, also known as ethylene glycol monoformate, is an organic
compound with the chemical formula C3sHeOs.[1][2] It is characterized by the presence of both a
primary alcohol and a formate ester functional group, rendering it a versatile bifunctional

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1216225#bc-rfq
https://www.benchchem.com/product/b1216225/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-physicochemical-properties-of-2-hydroxyethyl-formate
https://www.benchchem.com/product/b1216225/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-physicochemical-properties-of-2-hydroxyethyl-formate
https://www.benchchem.com/product/b1216225/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-physicochemical-properties-of-2-hydroxyethyl-formate
https://pubchem.ncbi.nlm.nih.gov/compound/2-hydroxyethyl%20formate
https://www.guidechem.com/dictionary/en/628-35-3.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216225?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

molecule. This unique structure allows it to serve as a reagent and solvent in various chemical
syntheses.[2][3] Its applications are found in the pharmaceutical and chemical industries, and it
is also noted for its use as a flavoring agent.[2]

Chemical Structure of 2-Hydroxyethyl Formate:

Caption: Chemical structure of 2-Hydroxyethyl formate.

Boiling Point of 2-Hydroxyethyl Formate

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid, and the liquid changes into a vapor. For a pure compound, the normal
boiling point is measured at a pressure of 760 mmHg.

Reported Boiling Point Values

Several sources have reported the boiling point of 2-Hydroxyethyl formate, with slight
variations in the cited values. A summary of these findings is presented in the table below.

Boiling Point (°C) Pressure (mmHg/Torr) Source

1751 760 Guidechem[2]

CAS Common Chemistry[4],
180 760 ChemicalBook[5][6],
ECHEMI[7], ChemBK]3]

The majority of sources indicate a boiling point of 180°C at standard atmospheric pressure.[3]
[4][5][7] The value of 175.1°C reported by Guidechem represents a minor deviation, which
could be attributed to differences in experimental purity of the sample or slight variations in
pressure control during measurement.[2] For practical purposes in a research and
development setting, a value of 180°C at 760 mmHg is a reliable and well-supported figure.

Experimental Determination of Boiling Point

The determination of a precise boiling point is crucial for distillation-based purification and for
defining reaction conditions. The following is a generalized protocol for the experimental
determination of the boiling point of a liquid such as 2-Hydroxyethyl formate.
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Protocol for Boiling Point Determination:

o Apparatus Setup: Assemble a distillation apparatus consisting of a round-bottom flask, a
distillation head with a thermometer, a condenser, and a receiving flask.

o Sample Preparation: Place a small volume of 2-Hydroxyethyl formate and a few boiling
chips into the round-bottom flask.

e Heating: Gently heat the flask using a heating mantle.

o Temperature Reading: Record the temperature at which a steady stream of distillate is
collected and the temperature reading on the thermometer remains constant. This constant
temperature is the boiling point.

e Pressure Correction: If the atmospheric pressure is not exactly 760 mmHg, a pressure
correction should be applied to normalize the observed boiling point.
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Boiling Point Determination Workflow
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Caption: Experimental workflow for determining the boiling point.
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Density of 2-Hydroxyethyl Formate

Density is an intrinsic property of a substance, defined as its mass per unit volume. It is an
important parameter for volumetric calculations in chemical processes and for the
characterization of a compound's purity.

Reported Density Values

The reported density values for 2-Hydroxyethyl formate also show some variation across
different sources. These values are summarized in the table below.

Density (g/lcm3) Temperature (°C) Source

1.1020 20 CAS Common Chemistry[4]
1.136 Not Specified Guidechem[2]

1.1839 20 ECHEMI[7], ChemBK[3]
1.1839 Not Specified ChemicalBook][5]

The reported densities range from 1.1020 g/cm3 to 1.1839 g/cm3.[2][3][4][5][7] The temperature
at which the density was measured is a critical piece of information, as density is temperature-
dependent. The values of 1.1020 g/cm3 and 1.1839 g/cm? are both reported at 20°C.[4][7] This
discrepancy may arise from the use of different experimental techniques or variations in sample
purity. The higher value of 1.1839 g/cm3 at 20°C is cited by multiple sources and is likely a
reliable figure for high-purity 2-Hydroxyethyl formate.[3][7]

Experimental Determination of Density

The density of a liquid can be accurately determined using several methods. A common and
straightforward technique involves the use of a pycnometer.

Protocol for Density Determination using a Pycnometer:
» Pycnometer Preparation: Clean and dry a pycnometer of a known volume.

e Mass of Empty Pycnometer: Accurately weigh the empty pycnometer.
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Filling the Pycnometer: Fill the pycnometer with 2-Hydroxyethyl formate, ensuring there are

no air bubbles.

Temperature Equilibration: Place the filled pycnometer in a constant temperature bath (e.qg.,
20°C) until it reaches thermal equilibrium.

Mass of Filled Pycnometer: Accurately weigh the filled pycnometer.

Calculation: Calculate the mass of the 2-Hydroxyethyl formate by subtracting the mass of
the empty pycnometer. The density is then calculated by dividing the mass of the liquid by
the known volume of the pycnometer.
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Density Determination Workflow
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Caption: Experimental workflow for determining density.
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Conclusion

This technical guide has provided a detailed overview of the boiling point and density of 2-
Hydroxyethyl formate, grounded in a critical analysis of available data. For drug development
professionals, researchers, and scientists, the recommended values are a boiling point of
180°C at 760 mmHg and a density of 1.1839 g/cm3 at 20°C. It is imperative to recognize that
minor variations in these values can exist due to experimental conditions and sample purity.
Therefore, for applications requiring high precision, in-house determination of these properties
using standardized protocols is strongly advised.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Available at: [https://www.benchchem.com/product/b1216225/docs#a-comprehensive-
technical-guide-to-the-physicochemical-properties-of-2-hydroxyethyl-formate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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